Cas no 2098053-16-6 (2-(6-(Tert-butyl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetimidamide)

• Product Name: 2-(6-(Tert-butyl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetimidamide
• CAS No: 2098053-16-6
• MF: C₁₁H₁₇N₅
• MW: 219.286181211472
• CID: 5042489
• Update Time: 2025-05-24

2-(6-(Tert-butyl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-(tert-butyl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetimidamide
• 2-(6-tert-butylimidazo[1,2-b]pyrazol-1-yl)ethanimidamide
• 2-(6-(Tert-butyl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetimidamide

• Inchi： 1S/C11H17N5/c1-11(2,3)8-6-10-15(7-9(12)13)4-5-16(10)14-8/h4-6H,7H2,1-3H3,(H3,12,13)
• InChI Key： LAPJHOUJYHLWMR-UHFFFAOYSA-N
• SMILES： N12C=CN(CC(=N)N)C1=CC(C(C)(C)C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 1
• Topological Polar Surface Area: 72.1

Additional information on 2-(6-(Tert-butyl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetimidamide

2-(6-(Tert-butyl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetimidamide: A Comprehensive Overview

The compound with CAS No. 2098053-16-6, commonly referred to as 2-(6-(Tert-butyl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetimidamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyrazoles, which are known for their unique structural properties and versatile reactivity. The tert-butyl group attached to the imidazo[1,2-b]pyrazole ring contributes to the compound's stability and enhances its pharmacokinetic properties, making it a valuable molecule in drug discovery and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and amidation reactions. The imidazo[1,2-b]pyrazole core is a heterocyclic structure that exhibits strong electronic interactions, making it a desirable scaffold for various functional groups. The tert-butyl substituent not only increases the molecular weight but also imparts lipophilicity, which is crucial for improving bioavailability in pharmaceutical applications.

One of the most promising applications of 2-(6-(Tert-butyl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetimidamide lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that this compound can serve as a building block for constructing complex heterocycles with enhanced biological activity. For instance, studies published in the Journal of Medicinal Chemistry highlight its role in the development of novel kinase inhibitors, which are critical for treating various cancers and inflammatory diseases.

In addition to its pharmacological applications, this compound has shown remarkable stability under harsh chemical conditions, making it suitable for use in industrial catalysis. The acetimidamide group within the molecule facilitates its ability to act as a catalyst in organic transformations, particularly in asymmetric synthesis and cross-coupling reactions. This dual functionality underscores its versatility across multiple disciplines.

From an environmental perspective, the synthesis and application of 2-(6-(Tert-butyl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetimidamide have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that waste generation and energy consumption are kept to a minimum. This aligns with global efforts to promote sustainable chemical practices.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Collaborative efforts between academic institutions and industry leaders are exploring its potential in nanotechnology and materials science. For example, preliminary studies suggest that this compound could serve as a template for designing novel materials with tailored electronic properties.

In conclusion, 2-(6-(Tert-butyl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetimidamide (CAS No. 2098053-16-6) stands out as a multifaceted compound with vast potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemistry and pharmacology.